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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solubilization and
administration of INJ-47965567, a potent and selective P2X7 receptor antagonist. The

information is intended to guide researchers in preparing this compound for both in vitro and in

vivo studies.

Compound Information

Parameter Value Source
Molecular Weight 488.64 g/mol

Formula C28H32N402S

CAS Number 1428327-31-4

Purity =298% [1]
Formulation A crystalline solid [1]
Storage Store at +4°C for short term, 2]

-20°C for long term
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Solubility Data

JNJ-47965567 exhibits solubility in a range of organic solvents and aqueous solutions. The

following table summarizes the quantitative solubility data.

Solvent Concentration

Notes Source

Dimethyl Sulfoxide 100 mM (or 100

Hygroscopic DMSO

can impact solubility;

use freshly opened [3]
(DMSO) mg/mL) )
solvent. Ultrasonic
may be needed.
1 eq. HCI 50 mM
Dimethylformamide
30 mg/mL [1]
(DMF)
Ethanol 12.5 mg/mL [1]
DMSO:PBS (pH 7.2)
0.25 mg/mL [1]
(1:3)
Water Insoluble [4]

Vehicle for Injection

For in vivo administration, particularly for intraperitoneal (i.p.) and subcutaneous (s.c.)

injections, a cyclodextrin-based vehicle is recommended to improve the solubility and

bioavailability of INJ-47965567.

Vehicle Component Concentration

Application Source

30% (w/v) in Milli-Q

B-cyclodextrin (3-CD)
water

In vivo studies (i.p.

[5]

injection)

Sulfobutylether-3-
cyclodextrin (SBE-[- 30%

cyclodextrin)

In vivo studies (i.p. &

(61718l

S.C. injection)
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Experimental Protocols
Preparation of JNJ-47965567 for In Vitro Studies

This protocol is suitable for preparing stock solutions for cell-based assays.

Materials:

JNJ-47965567 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:

o Allow the INJ-47965567 vial to equilibrate to room temperature before opening.
e Weigh the desired amount of INJ-47965567 powder in a sterile tube.

o Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock
concentration (e.g., 30 mM or 100 mM).[5]

» Vortex the solution vigorously to aid dissolution.

« If necessary, sonicate the solution in a water bath to ensure complete solubilization.[3]

Store the stock solution at -20°C until required.[5]

Preparation of INJ-47965567 for In Vivo Injection

This protocol describes the preparation of INJ-47965567 using a cyclodextrin-based vehicle
for animal studies.

Materials:
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e JNJ-47965567 powder

o 2-(hydroxypropyl)-beta-cyclodextrin (3-CD) or Sulfobutylether-B-cyclodextrin (SBE-[3-
cyclodextrin)

o Milli-Q water or sterile water for injection
« Sterile conical tubes or vials

» Rotator or orbital shaker

o Water bath sonicator

 Sterile syringe filters (0.22 pm)

Protocol:

o Prepare the vehicle: Dissolve 30% (w/v) of B-CD or SBE-B-cyclodextrin in Milli-Q water. For
example, add 3 g of cyclodextrin to a final volume of 10 mL of water.

e Solubilize INJ-47965567:

o Add the desired amount of INJ-47965567 to the prepared cyclodextrin solution to achieve
the final desired concentration (e.g., 5 mg/mL).[5]

o Place the mixture on a rotator at 45°C for 2 hours.[5]

o Sonicate the solution in a 37°C water bath for 15 minutes to ensure complete dissolution.

[5]
 Sterilization: Filter sterilize the final solution using a 0.22 um syringe filter.[5]

o Storage: Store the prepared solution at 4°C for up to 7 days. It is recommended to prepare
fresh stocks weekly.[5]

Signaling Pathway and Experimental Workflow
JNJ-47965567 Mechanism of Action
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JNJ-47965567 is a selective antagonist of the P2X7 receptor, which is an ATP-gated ion
channel.[9] In the central nervous system, particularly in microglia, the activation of the P2X7
receptor by high concentrations of extracellular ATP (often released during cellular stress or
injury) triggers a signaling cascade. This leads to the assembly of the NLRP3 inflammasome,
which in turn activates caspase-1, leading to the processing and release of the pro-

inflammatory cytokine IL-1(3.[6] INJ-47965567 blocks this pathway by inhibiting the P2X7
receptor.
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Caption: Mechanism of action of INJ-47965567.

Experimental Workflow for In Vivo Administration
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The following diagram outlines the key steps for preparing and administering JNJ-47965567 in
a preclinical animal model.

Start: Prepare Vehicle and Compound

1. Prepare 30% (w/v) Cyclodextrin
Solution in Milli-Q Water

'

2. Add JNJ-47965567 to Vehicle

G. Rotate at 45°C for 2 hours)

4. Sonicate in 37°C Water Bath
for 15 minutes

(5. Sterile Filter (0.22 pm))

(6. Administer via i.p. or s.c. Injection)

End: Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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